Cas no 1261543-76-3 (5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl)

• Product Name: 5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261543-76-3
• MF: C₁₄H₈ClF₅
• MW: 306.658340454102
• CID: 4992315
• Update Time: 2025-11-03

5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8ClF5/c15-10-6-8(5-9(7-10)13(16)17)11-3-1-2-4-12(11)14(18,19)20/h1-7,13H
• InChI Key： SEWCYZORNXOWAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C=C(C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl

Professional Introduction to Compound with CAS No. 1261543-76-3 and Product Name: 5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl

The compound identified by the CAS number 1261543-76-3 and the product name 5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This biphenyl derivative, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups, as well as a chloro substituent, imparts distinct electronic and steric properties that make this compound a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. Fluorine's ability to modulate metabolic stability, lipophilicity, and binding affinity has made it an indispensable element in drug design. The compound in question, with its dual fluorinated substituents at the 3-position and 2'-position of the biphenyl core, exemplifies this trend. The difluoromethyl group is particularly noteworthy for its ability to enhance binding interactions with biological targets, while the trifluoromethyl group contributes to metabolic stability and lipophilicity. These attributes have positioned this compound as a promising scaffold for the development of novel therapeutic agents.

The biphenyl core itself is a well-documented motif in medicinal chemistry, known for its versatility in constructing pharmacophores. Its rigid planar structure allows for optimal positioning of substituents relative to biological targets, facilitating strong binding interactions. The specific arrangement of the chloro, difluoromethyl, and trifluoromethyl groups on the biphenyl ring creates a unique chemical profile that may be exploited for selective targeting of disease-related proteins or enzymes. This specificity is crucial in modern drug design, where minimizing side effects while maximizing therapeutic efficacy is paramount.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in addressing various therapeutic challenges. For instance, research published in high-impact journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that biphenyl compounds with similar structural features exhibit potent activity against targets involved in cancer, inflammation, and infectious diseases. The compound under discussion shares several structural similarities with these reported molecules, suggesting potential applications in similar therapeutic areas. Its unique combination of fluorinated substituents may confer advantages over existing drugs by improving pharmacokinetic properties or enhancing binding affinity.

The synthesis of 5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl presents an interesting challenge due to the need to introduce multiple fluorinated groups with high precision. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed fluorination techniques, are often employed to achieve this goal. The successful synthesis not only underscores the synthetic prowess of modern organic chemistry but also opens up avenues for further derivatization and optimization. By modifying additional functional groups or introducing new moieties, researchers can explore a wide range of biological activities and potentially discover novel lead compounds for drug development.

In conclusion, the compound with CAS number 1261543-76-3 and product name 5-Chloro-3-(difluoromethyl)-2'-(trifluoromethyl)biphenyl represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of fluorinated substituents on a biphenyl core positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for fluorinated molecules, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.